1,3-Dihydronaphtho[2,3-c]thiophene
Overview
Description
Synthesis Analysis
The synthesis of thiophene derivatives, which would include “1,3-Dihydronaphtho[2,3-c]thiophene”, often involves heterocyclization of various substrates . A vast array of synthetic procedures for the preparation of similar compounds have been developed over the past decades . These include annulation of naphthols with various reagents, cycloaddition reactions, intramolecular transannulation, Friedel Crafts, Wittig, Claisen rearrangement, and others .Scientific Research Applications
Antiviral Activity
1,3-Dihydronaphtho[2,3-c]thiophene derivatives have been explored for their potential antiviral properties. For instance, certain derivatives were found effective against the H5N1 avian influenza virus. Compounds containing this structure demonstrated significant efficacy in inhibiting the virus in cell cultures (Rashad et al., 2010).
Photochemical Applications
The photochemical behavior of certain derivatives, including this compound, has been studied. Research indicates that these compounds undergo intramolecular reactions and can form complex polycyclic structures, which may have implications in material sciences and photochemistry (Vuk et al., 2012).
Cytotoxic Evaluation for Cancer Research
Derivatives of this compound have been investigated for their cytotoxic effects and potential as cancer treatment agents. Some of these derivatives have shown high efficacy against resistant cancer cell lines and have been explored for their DNA-binding properties and effects on cell cycle progression (Gomez-Monterrey et al., 2011).
Polymer Degradation
In the field of polymer science, the stability and degradation of polymers containing thiophene units, such as Poly(3-hexylthiophene) (P3HT), have been studied. Understanding the photochemical and thermal degradation mechanisms of these polymers is crucial for applications in organic solar cells (Manceau et al., 2009).
Semiconductor and Solar Cell Applications
The structural and electronic properties of polymers and molecules containing thiophene units, like this compound, are of interest in semiconductor and solar cell research. For instance, studies have focused on the opto-electronic properties of such compounds for efficient energy harvesting in organic solar cells (Lee et al., 2008).
Properties
IUPAC Name |
1,3-dihydrobenzo[f][2]benzothiole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10S/c1-2-4-10-6-12-8-13-7-11(12)5-9(10)3-1/h1-6H,7-8H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJSDSQMOVFARPY-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC3=CC=CC=C3C=C2CS1 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80302190 | |
Record name | 1,3-Dihydronaphtho[2,3-c]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80302190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
58948-53-1 | |
Record name | NSC149684 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149684 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | NSC149602 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=149602 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 1,3-Dihydronaphtho[2,3-c]thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80302190 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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